1,3-Propanediamine,n3-(4-chloro-1h-indazol-3-yl)-n1,n1-diethyl-

• CAS No.: 88944-59-6
• Molecular Formula: C14H21ClN4
• Molecular Weight: 280.79 g/mol
• IUPAC Name: N-(4-chloro-1H-indazol-3-yl)-N',N'-diethylpropane-1,3-diamine
• InChI: InChI=1S/C14H21ClN4/c1-3-19(4-2)10-6-9-16-14-13-11(15)7-5-8-12(13)17-18-14/h5,7-8H,3-4,6,9-10H2,1-2H3,(H2,16,17,18)
• InChI Key: UHCKNTCFGRHPFF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC1=NNC2=C1C(=CC=C2)Cl

Description

1,3-Propanediamine,n3-(4-chloro-1h-indazol-3-yl)-n1,n1-diethyl- is a useful research compound. Its molecular formula is C14H21ClN4 and its molecular weight is 280.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture consisting of 5.04 g of 3-amino-4-chloroindazole, 8.30 g of 3-bromopropyldiethylamine hydrobromide, 8.3 g of anhydrous potassium carbonate and 80 ml of anhydrous N,N-dimethylformamide was stirred for 24 hours at 80° C. The reaction mixture was condensed under reduced pressure, the condensed residue was added with 100 ml of chloroform and 50 ml of water. The chloroform layer was separated and dried over anhydrous sodium sulfate, and then chloroform was removed under reduced pressure. The residue thus obtained was subjected to an alumina-column chromatography (alumina: 200 g) using chloroform as the developing solvent to give 5.16 g of 3-(3-diethylaminopropylamino)-4-chloroindazole having the following analytical values in a yield of 61%.

Synthesis routes and methods II

Procedure details

To 80 ml of anhydrous N,N-dimethylformamide were added 5.04 g of 3-amino-4-chloroindazole prepared by the same method as in Example 1, 8.30 g of 3-bromopropyldiethylamine hydrobromide and 8.3 g of anhydrous potassium carbonate. The mixture was stirred for 24 hours at 80° C. and condensed under reduced pressure. The condensed residue was added with 100 ml of chloroform and 50 ml of water. The chloroform layer was dried over anhydrous sodium sulfate, and chloroform was removed under reduced pressure. The residue thus obtained was subjected to an alumina-column chromatography (alumina: 200 g) using chloroform as the developing solvent to give 5.16 g of 3-(3-diethylaminopropylamino)-4-chloroindazole having the following analytical values in a yield of 61%.